1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol

• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 1-cyclopentyl-5-morpholin-4-yl-1-phenylpent-3-yn-1-ol
• InChI: InChI=1S/C20H27NO2/c22-20(19-10-4-5-11-19,18-8-2-1-3-9-18)12-6-7-13-21-14-16-23-17-15-21/h1-3,8-9,19,22H,4-5,10-17H2
• InChI Key: UDRKGXNOWRXDBM-UHFFFAOYSA-N
• SMILES: C1CCC(C1)C(CC#CCN2CCOCC2)(C3=CC=CC=C3)O

Description

1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol, also known as CP-47,497, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic and pharmacological applications.

Mechanism of Action

1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol acts as a potent agonist of the CB1 receptor, inducing a range of cellular responses that are mediated by this receptor. Its binding to the CB1 receptor results in the activation of various intracellular signaling pathways, leading to the modulation of neurotransmitter release and other physiological processes.
Biochemical and Physiological Effects:
1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol has been shown to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been shown to modulate appetite and food intake, as well as to have potential neuroprotective effects. However, further research is needed to fully understand the mechanisms underlying these effects and to determine the optimal conditions for their therapeutic application.

Advantages and Limitations for Lab Experiments

1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 receptor, as well as its ability to induce a range of cellular responses. However, its use is limited by its high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several future directions for research on 1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol, including the development of novel therapeutics targeting the CB1 receptor, the investigation of its potential use in the treatment of various diseases such as chronic pain and neurodegenerative disorders, and the exploration of its pharmacokinetic and pharmacodynamic properties to optimize its therapeutic potential. Additionally, further research is needed to fully understand the mechanisms underlying its biochemical and physiological effects and to determine the optimal conditions for its use in clinical settings.

Synthesis Methods

1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol is synthesized through a multistep process that involves the reaction of cyclopentylmagnesium bromide with 4-bromobenzyl chloride, followed by the reaction of the resulting intermediate with morpholine and 1-bromo-3-phenyl-1-propyne. The final product is then purified through various chromatographic techniques to obtain a high purity compound.

Scientific Research Applications

1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol has been extensively studied for its potential therapeutic and pharmacological applications, particularly in the field of cannabinoid research. It has been shown to have high affinity and selectivity for the CB1 cannabinoid receptor, which is involved in various physiological processes such as pain sensation, appetite regulation, and mood modulation. 1-Cyclopentyl-5-(morpholin-4-yl)-1-phenylpent-3-yn-1-ol has been used as a tool compound to investigate the role of the CB1 receptor in these processes and to develop novel therapeutics targeting this receptor.